Cas no 150627-27-3 (1-Azabicyclo[3.2.1]octan-2-one(9CI))
150627-27-3 structure
Product Name:1-Azabicyclo[3.2.1]octan-2-one(9CI)
CAS No:150627-27-3
MF:C7H11NO
MW:125.168341875076
CID:99836
PubChem ID:21702415
Update Time:2025-04-18
1-Azabicyclo[3.2.1]octan-2-one(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Azabicyclo[3.2.1]octan-2-one(9CI)
- 1-AZABICYCLO[3.2.1]OCTAN-2-ONE
- DTXSID60617133
- 150627-27-3
- SCHEMBL7665687
-
- Inchi: 1S/C7H11NO/c9-7-2-1-6-3-4-8(7)5-6/h6H,1-5H2
- InChI Key: ACVPSWNLHSVZCP-UHFFFAOYSA-N
- SMILES: O=C1CCC2CCN1C2
Computed Properties
- Exact Mass: 125.08413
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
1-Azabicyclo[3.2.1]octan-2-one(9CI) Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
150627-27-3 (1-Azabicyclo[3.2.1]octan-2-one(9CI)) Related Products
- 1903-68-0(N,N-Dimethylpiperidine-4-carboxamide)
- 35090-94-9(3-(pyrrolidine-1-carbonyl)piperidine)
- 2555-04-6(1,4-Dimethylpyrrolidin-2-one)
- 19597-07-0(1,3-Dimethylpyrrolidin-2-one)
- 35090-95-0(4-(pyrrolidine-1-carbonyl)piperidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk